Cas no 1269293-17-5 (1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole)

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a 2-nitrophenyl group at the 1-position and a thiophen-2-yl moiety at the 5-position. This structure combines electron-withdrawing (nitro) and electron-donating (thiophene) groups, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its unique electronic properties facilitate applications in the development of pharmaceuticals, agrochemicals, and functional materials. The compound's stability and reactivity under various conditions make it suitable for further functionalization, including cross-coupling reactions. Its well-defined molecular architecture also supports research in optoelectronics and coordination chemistry.

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole structure

1269293-17-5 structure

Product Name:1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole

CAS No:1269293-17-5

MF:C₁₃H₉N₃O₂S

MW:271.294461011887

CID:1089306

PubChem ID:56956097

Update Time:2025-10-23

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole
- 1-(2-nitrophenyl)-5-thiophen-2-ylpyrazole
- AKOS022172567
- 1269293-17-5
- DTXSID60719020
- Inchi： 1S/C13H9N3O2S/c17-16(18)11-5-2-1-4-10(11)15-12(7-8-14-15)13-6-3-9-19-13/h1-9H
- InChI Key： NCRGXUDFYSKLRA-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC=NN1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 271.04154771g/mol
Monoisotopic Mass: 271.04154771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 91.9Å²

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049003852-1g	1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole	1269293-17-5	95%	1g	405.01 USD	2021-06-01
Chemenu	CM188296-1g	1-(2-nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole	1269293-17-5	95%	1g	$464	2021-08-05
Chemenu	CM188296-1g	1-(2-nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole	1269293-17-5	95%	1g	$450	2024-08-02
Ambeed	A207899-1g	1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole	1269293-17-5	95+%	1g	$405.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1770517-1g	1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole	1269293-17-5	98%	1g	￥4252.00	2024-08-09

1-(2-Nitrophenyl)-5-(thiophen-2-yl)-1H-pyrazole Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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